![molecular formula C20H19NO4 B6284583 rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis CAS No. 2138005-56-6](/img/no-structure.png)
rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis
Overview
Description
Rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis is a useful research compound. Its molecular formula is C20H19NO4 and its molecular weight is 337.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Stereodivergent Syntheses : Researchers have developed methods for the efficient synthesis of methyl 2-benzyloxycarbonylamino-(1S,2R)-cyclobutane-1-carboxylate, starting from 2-methoxycarbonyl-(1R,2S)-cyclobutane-1-carboxylic acid. This work has led to the production of enantiomeric and diastereomeric bis(cyclobutane) β-dipeptides, the first β-amino acid oligomers containing two directly linked cyclobutane residues (Izquierdo et al., 2002).
Favorskii-rearrangement : Another study has shown the synthesis of (1R)-cis-3-(2′,2′-Dihalovinyl)-2,2-dimethylcyclopropane carboxylic acids via Favorskii-rearrangement of optically active cyclobutanones, demonstrating the chiral economic total synthesis (Greuter et al., 1981).
X-ray Diffraction Methods : The structure and conformation of related cyclobutanecarboxylic acids have been determined using X-ray diffraction, revealing insights into the puckering of the cyclobutane ring and the spatial arrangement of substituents (Reisner et al., 1983).
Unified Synthesis of Stereoisomers : A unified synthesis approach for all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid has been described, employing a photochemical [2+2] cycloaddition reaction. This method facilitates the production of the four-membered ring with a cis configuration exclusively (André et al., 2013).
Incorporation into Peptides : The incorporation of 2-aminocyclobutane-1-carboxylic acids into beta-peptides, resulting in the synthesis of highly rigid structures, demonstrates the potential for these compounds in the development of novel peptide-based materials. The structural study indicates strong intramolecular hydrogen bonds, contributing to the rigidity of these molecules (Izquierdo et al., 2005).
PET Tracer for Tumor Delineation : The synthesis of Fluorine-18 labeled 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC) for positron emission tomography (PET) illustrates a medical application, focusing on tumor-avid amino acids for imaging purposes (Shoup & Goodman, 1999).
Mechanism of Action
Target of Action
The primary target of rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis, is typically a specific enzyme or receptor involved in a biochemical pathway. This compound is often used in peptide synthesis, where it acts as a protecting group for amino acids, preventing unwanted reactions during the synthesis process .
Mode of Action
The compound interacts with its target by forming a stable complex that protects the amino group of the amino acid. This interaction prevents the amino group from participating in side reactions, ensuring that the desired peptide bonds are formed correctly. The fluorenylmethoxycarbonyl (Fmoc) group is later removed under specific conditions to reveal the free amino group, allowing further reactions to proceed .
Biochemical Pathways
In peptide synthesis, the Fmoc group is used to protect the amino group of amino acids The protected amino acids are then sequentially added to a growing peptide chainThis process ensures the correct sequence of amino acids in the final peptide product .
Pharmacokinetics
The compound is stable at room temperature and can be stored for extended periods without degradation .
Action Environment
Environmental factors such as temperature, pH, and solvent can influence the stability and efficacy of rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis. The compound is stable at room temperature but may degrade under extreme conditions. It is typically used in organic solvents compatible with peptide synthesis protocols .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis involves the protection of the amine group, followed by the formation of the cyclobutane ring and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group to yield the target compound.", "Starting Materials": [ "N-Boc-cyclobutane-1,2-diamine", "9H-fluorene-9-methanol", "Di-tert-butyl dicarbonate", "Triethylamine", "Dichloromethane", "Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium sulfate", "Methanol" ], "Reaction": [ "Step 1: Protection of the amine group by reaction of N-Boc-cyclobutane-1,2-diamine with di-tert-butyl dicarbonate and triethylamine in dichloromethane.", "Step 2: Formation of the cyclobutane ring by reaction of the protected amine with ethyl 2-bromoacetate in dimethylformamide.", "Step 3: Introduction of the fluorenyl group by reaction of the cyclobutane intermediate with 9H-fluorene-9-methanol and triethylamine in dichloromethane.", "Step 4: Deprotection of the amine group by treatment of the intermediate with hydrochloric acid in methanol.", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with ethyl acetate.", "Step 6: Drying of the organic layer with sodium sulfate and evaporation of the solvent to yield the target compound." ] } | |
CAS RN |
2138005-56-6 |
Product Name |
rac-(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutane-1-carboxylic acid, cis |
Molecular Formula |
C20H19NO4 |
Molecular Weight |
337.4 |
Purity |
0 |
Origin of Product |
United States |
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